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Compound of Interest

Compound Name: 4-Nitrobenzamide

Cat. No.: B147303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for 4-nitrobenzamide, a

compound utilized as an intermediate in the synthesis of pharmaceuticals and fine chemicals.

[1] Adherence to the following guidelines is crucial for the safe handling and use of this

substance in a laboratory or industrial setting.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a thorough understanding of the

substance's physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₇H₆N₂O₃ [1][2][3]

Molecular Weight 166.13 g/mol [1][3][4]

Appearance
White to light yellow crystalline

powder
[1][5]

Odor Odorless [5][6]

Melting Point 198 - 202 °C (388.4 - 395.6 °F) [1][2][6]

Boiling Point 368.0 ± 25.0 °C at 760 mmHg [2]

Solubility

Insoluble in water. Soluble in

ethanol, chloroform, and hot

acetic acid.

[1][2][4]

Density Approximately 1.4 g/cm³ [1][2]

Flash Point 176.3 ± 23.2 °C [2]

Autoignition Temperature >400 °C / >752 °F [6]

Toxicological Information
4-Nitrobenzamide is classified as toxic and harmful. The primary routes of exposure are

inhalation, ingestion, and skin contact.
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Toxicity Data Value Species Effects Noted Source(s)

LD50 Oral 476 mg/kg Rat

Somnolence

(general

depressed

activity), muscle

weakness,

dyspnea.

[2][3][7]

Acute Dermal

Toxicity

Toxic in contact

with skin.
Guinea pig

Standard Draize

test data

available.

[2][4]

Acute Inhalation

Toxicity
Toxic if inhaled. Not specified

May cause

respiratory

irritation.

[4][6]

Hazard Identification and GHS Classification
Understanding the GHS classification is essential for recognizing the intrinsic hazards of 4-
nitrobenzamide.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 / 4
H301: Toxic if swallowed /

H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation
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Source(s):[3][4][6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[4][6] Remove contact lenses, if present and

easy to do.[4][6] Continue rinsing. Seek

immediate medical attention.[4][6]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[3][4][6] Seek

immediate medical attention if irritation develops

or persists.[4]

Inhalation

Move the victim to fresh air.[3][6] If not

breathing, give artificial respiration.[3][6] If

breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[6] Rinse mouth with

water.[3][6] Never give anything by mouth to an

unconscious person.[3] Call a physician or

poison control center immediately.[6]

Firefighting Measures
While not highly flammable, 4-nitrobenzamide is combustible and presents specific hazards in

a fire.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

http://orgsyn.org/demo.aspx?prep=v89p0432
https://patents.google.com/patent/RU2103260C1/en
https://eureka.patsnap.com/patent-CN104045574A
https://patents.google.com/patent/RU2103260C1/en
https://eureka.patsnap.com/patent-CN104045574A
https://patents.google.com/patent/RU2103260C1/en
https://eureka.patsnap.com/patent-CN104045574A
https://patents.google.com/patent/RU2103260C1/en
https://eureka.patsnap.com/patent-CN104045574A
http://orgsyn.org/demo.aspx?prep=v89p0432
https://patents.google.com/patent/RU2103260C1/en
https://eureka.patsnap.com/patent-CN104045574A
https://patents.google.com/patent/RU2103260C1/en
http://orgsyn.org/demo.aspx?prep=v89p0432
https://eureka.patsnap.com/patent-CN104045574A
http://orgsyn.org/demo.aspx?prep=v89p0432
https://eureka.patsnap.com/patent-CN104045574A
https://eureka.patsnap.com/patent-CN104045574A
https://eureka.patsnap.com/patent-CN104045574A
http://orgsyn.org/demo.aspx?prep=v89p0432
https://eureka.patsnap.com/patent-CN104045574A
http://orgsyn.org/demo.aspx?prep=v89p0432
https://eureka.patsnap.com/patent-CN104045574A
https://www.benchchem.com/product/b147303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Information

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3][6]

Unsuitable Extinguishing Media No information available.

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

and Nitrogen oxides (NOx).[3][6]

Protective Equipment for Firefighters
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[3][6]

Handling, Storage, and Spill Procedures
Proper handling and storage are paramount to preventing exposure and maintaining the

chemical's integrity.

Handling
Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3][8]

Use personal protective equipment as required.[3]

Practice good industrial hygiene. Wash hands thoroughly after handling and before breaks.

[3][9]

Do not eat, drink, or smoke in laboratory areas.[9]

Storage
Store in a cool, dry, and well-ventilated place.[3][5]

Keep containers tightly closed when not in use.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[5][6]
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Spill and Leak Procedures
Evacuate personnel from the area.

Wear appropriate personal protective equipment, including respiratory protection.[3][8]

Avoid generating dust.[3][8]

For small spills, dampen the solid material with a solvent like acetone and transfer it to a

suitable, labeled container for disposal.[4]

For larger spills, carefully sweep or vacuum the material.[8]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[3]

[8]

Wash the spill area with soap and water.[4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-nitrobenzamide.
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Protection Type Equipment Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.[3][8] A face shield is

recommended if there is a risk of splashing or

dust generation.[8]

Hand Protection

Chemical-resistant gloves such as nitrile,

neoprene, or butyl rubber.[8] Inspect gloves for

integrity before each use.[8]

Body Protection

A laboratory coat should be worn and fully

buttoned.[8] A chemical-resistant apron may

also be necessary.[8] For significant exposure

risk, a complete suit protecting against

chemicals is recommended.[3]

Respiratory Protection
If there is a risk of inhaling dust, use a NIOSH-

approved particulate respirator (e.g., N95).[8]

Stability and Reactivity
Aspect Information

Reactivity Not generally reactive under normal conditions.

Chemical Stability
Stable under recommended storage conditions.

[2][3]

Conditions to Avoid Excess heat and dust formation.[6]

Incompatible Materials
Strong oxidizing agents and strong bases.[2][5]

[6]

Hazardous Decomposition Products
Carbon oxides (CO, CO₂) and Nitrogen oxides

(NOx) under fire conditions.[3][6]

Experimental Protocol: Synthesis of 4-
Nitrobenzamide
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Two common methods for the synthesis of 4-nitrobenzamide are presented below.

Method 1: From 4-Nitrobenzoic Acid and Ammonia
This method involves the direct amidation of 4-nitrobenzoic acid.

Starting Materials:

4-nitrobenzoic acid

Ammonia gas

Catalytic system: Boric acid and Polyethylene glycol (PEG-400)

Solvent: A mixture of isopropylbenzene and toluene

Procedure:

Charge a reaction flask with 4-nitrobenzoic acid, boric acid, and polyethylene glycol in a

suitable solvent mixture.[1]

Heat the mixture to 160-165 °C with constant stirring.[1]

Bubble ammonia gas through the heated reaction mixture.[1]

Monitor the reaction progress using an appropriate technique (e.g., TLC).

Upon completion, cool the reaction mixture to allow the product to precipitate.[1]

Filter the precipitated solid.[1]

Wash the solid with an alkaline solution, followed by a water wash.[1]

Dry the solid to yield 4-nitrobenzamide.[1]

Method 2: From 4-Nitrobenzoyl Chloride and Ammonia
This is a common laboratory-scale synthesis.
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Starting Materials:

4-nitrobenzoyl chloride

Ammonia (e.g., concentrated ammonium hydroxide)

Dichloromethane (or other suitable inert solvent)

Triethylamine (or other suitable base)

Procedure:

Dissolve 4-nitrobenzoyl chloride in dichloromethane in a reaction flask.

Cool the solution in an ice bath.

Slowly add a solution of ammonia and triethylamine in dichloromethane to the cooled 4-

nitrobenzoyl chloride solution with continuous stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours.

Monitor the reaction for completion (e.g., by TLC).

Wash the reaction mixture sequentially with dilute acid, water, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure to yield the crude 4-
nitrobenzamide.

Purify the product by recrystallization or column chromatography.

Visualizations
The following diagrams illustrate key safety and experimental concepts.
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Hierarchy of Hazard Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

PPE
(Protect the worker with Personal Protective Equipment)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing workplace hazards.
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Synthesis of 4-Nitrobenzamide (Method 1)

Start:
4-Nitrobenzoic Acid,
Boric Acid, PEG-400,

Solvent

Heat to 160-165 °C
with Stirring Bubble Ammonia Gas Cool Reaction Mixture Filter Precipitate Wash with Alkaline

Solution and Water Dry the Product End:
4-Nitrobenzamide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-Nitrobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147303#4-nitrobenzamide-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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